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Compound of Interest

Compound Name: 3-(1,1-Difluoroethyl)pyridine

Cat. No.: B053828

An In-depth Technical Guide to 3-(1,1-
Difluoroethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthetic considerations for 3-(1,1-Difluoroethyl)pyridine. The information is intended for
researchers in medicinal chemistry, materials science, and drug development who are
interested in the application of fluorinated pyridine scaffolds.

Molecular Structure and Chemical Formula

3-(1,1-Difluoroethyl)pyridine is a heterocyclic organic compound. It consists of a pyridine ring
substituted at the 3-position with a 1,1-difluoroethyl group. The presence of the geminal fluorine
atoms on the ethyl group significantly influences the electronic properties and metabolic
stability of the molecule, making it an attractive building block in medicinal chemistry.

Molecular Formula: C7H7F2N

Structure:

Fluorination Reaction Work-up 3. Puri Purification
(e.g., using DAST or Deoxofuor) (Quenching, Extraction) (e.g., Column Chromatography)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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